Cas no 1361474-28-3 (2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361474-28-3
• MF: C₁₄H₉Cl₃F₃NO₂
• MW: 386.580971479416
• CID: 4968666
• Update Time: 2025-05-21

2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C14H9Cl3F3NO2/c1-22-9-5-10(14(18,19)20)21-13(23-2)11(9)6-3-7(15)12(17)8(16)4-6/h3-5H,1-2H3
• InChI Key： VRQXEASYVLFNFR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC(C(F)(F)F)=CC=1OC)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 5.6
• Topological Polar Surface Area: 31.4

Additional information on 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361474-28-3) and Its Emerging Applications in Chemical Biology

2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by the CAS number 1361474-28-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including methoxy, chloro, and trifluoromethyl substituents, contributes to its distinctive chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine exhibits a combination of electron-donating and electron-withdrawing effects that modulate its interactions with biological targets. The methoxy groups at the 2- and 4-positions enhance the lipophilicity of the molecule, while the trifluoromethyl group at the 6-position introduces metabolic stability and influences electronic distribution. The 3-(3,4,5-trichlorophenyl) moiety further complicates the electronic landscape by introducing multiple chlorine atoms, which can engage in halogen bonding or other non-covalent interactions with biological partners.

In recent years, there has been a surge in research focused on developing novel small molecules that modulate protein-protein interactions (PPIs) as a strategy for treating complex diseases. Pyridine derivatives have emerged as promising candidates due to their ability to bind to hydrophobic pockets within protein targets. Specifically, 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has been investigated for its potential to disrupt aberrant signaling pathways associated with cancer and inflammatory disorders. Preliminary studies suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, making it a candidate for further development as an anticancer agent.

The synthesis of 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions with appropriate electrophiles followed by functional group modifications such as methylation and chlorination. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group efficiently. The synthesis pathway must be rigorously controlled to minimize side products and ensure scalability for preclinical and clinical studies.

One of the most compelling aspects of 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine is its potential as a tool compound for exploring drug-target interactions at a molecular level. Computational modeling studies have been conducted to predict how this molecule might bind to biological targets such as protein kinases or growth factor receptors. These studies often employ molecular dynamics simulations and binding affinity predictions to guide experimental design. The results from these computational approaches have informed synthetic modifications aimed at enhancing potency and selectivity.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly evaluate large libraries of compounds for biological activity. 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine has been incorporated into such libraries for screening against panels of cancer cell lines and inflammatory disease models. Initial screening results have highlighted its potential as an inhibitor of specific signaling pathways implicated in tumor growth and progression. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.

The pharmacokinetic properties of 2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine are critical factors that determine its suitability as a drug candidate. In vitro studies have been conducted to assess its solubility, stability in biological fluids, and metabolic degradation pathways. The presence of multiple halogen atoms suggests that this compound may be subject to metabolic clearance via cytochrome P450 enzymes. Understanding these pharmacokinetic profiles is essential for designing effective dosing regimens and predicting drug-drug interactions in clinical settings.

From a chemical biology perspective,2,4-Dimethoxy-3-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine serves as an excellent probe for studying the structure-function relationships of target proteins. By co-crystallizing this compound with its binding partners or using surface plasmon resonance (SPR) techniques to monitor real-time binding events, researchers can gain insights into how small molecules interact with biological machinery at an atomic level. These structural insights are invaluable for designing next-generation inhibitors with improved efficacy and reduced off-target effects.

The versatility of 2,4-Dimethoxy-3-(3, 45,5-trichlorophenyl)-6-(trifluoromethyl)pyridine also extends to its utility in chemical biology research beyond drug discovery applications. For instance, it can be used as a scaffold for developing probes that visualize protein localization within cells or track dynamic cellular processes using fluorescence microscopy techniques. The unique structural features of this compound allow it to be functionalized in ways that enhance its compatibility with imaging modalities while maintaining biological activity.

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